Cas no 955919-54-7 (methyl 3-amino-4,5-dihydroxybenzoate)

• Product Name: methyl 3-amino-4,5-dihydroxybenzoate
• CAS No: 955919-54-7
• MF: C₈H₉NO₄
• MW: 183.161362409592
• MDL: MFCD12913550
• CID: 1066931
• PubChem ID: 44203161
• Update Time: 2025-04-20

methyl 3-amino-4,5-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-4,5-dihydroxy-benzoate
• Benzoic acid, 3-​amino-​4,​5-​dihydroxy-​, methyl ester
• Benzoic acid, 3-amino-4,5-dihydroxy-, methyl ester
• methyl 3-amino-4,5-dihydroxybenzoate
• SCHEMBL2663753
• AKOS024061257
• 955919-54-7
• EN300-8111429
• STL434346

• MDL： MFCD12913550
• Inchi： 1S/C8H9NO4/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3,10-11H,9H2,1H3
• InChI Key： IHDLAYOQDWYSRR-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(=O)OC)=CC=1N)O

Computed Properties

• Exact Mass: 183.05315777g/mol
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters